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Stereochemical Analysis

The following table summarizes the key points regarding the stereochemistry of 3,3'-methylenebis[5-

methyloxazolidine].

Aspect Analysis for 3,3'-methylenebis[5-methyloxazolidine]

Molecular Formula C~9~H~18~N~2~O~2~ [1] [2] [3]

Tetrahedral
Stereocenters

None present [1]

Double Bond
Stereochemistry

None present [1]

Presence of
Stereoisomers

No; the substance is specified to have "no stereo-chemistry" [1].

Chiral Centers The nitrogen atoms in the oxazolidine rings are not stereogenic centers due to

rapid nitrogen inversion at room temperature, preventing the isolation of stable
stereoisomers [1].
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Molecular Structure and Rationale

The molecular structure consists of two 5-methyloxazolidine rings connected by a methylene bridge (-

CH~2~-) [3]. While the carbon atoms adjacent to the ring oxygen are connected to four different groups, they

are typically not stable chiral centers.

The key to understanding the lack of stereoisomers lies in the nitrogen atoms within the oxazolidine rings.

At room temperature, these nitrogen atoms undergo rapid inversion, also known as "umbrella flipping." This

process is a low-energy barrier that interconverts between two potential configurations, making it impossible

to isolate stable stereoisomers based on the nitrogen configuration. Therefore, the molecule does not possess

stable chiral centers and exists as a single, rapidly interconverting structure.
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Implications for Research and Development

The absence of stereoisomers in 3,3'-methylenebis[5-methyloxazolidine] has practical implications for

professionals.

Simplified Characterization: You do not need to develop methods to separate, identify, or quantify
different stereoisomers of this compound, simplifying analytical procedures.
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Predictable Bioactivity: The biological activity, such as its antimicrobial effect, is not complicated by

potentially different activities of individual stereoisomers, leading to more consistent results in
applications like fuel and paint preservation [1].

Handling and Safety: Be aware that this compound is a formaldehyde releaser [1] and carries
significant health hazards, including potential skin corrosion, serious eye damage, respiratory toxicity,

and concerns regarding carcinogenicity and genetic defects [4]. Appropriate safety protocols are
essential.

Suggested Experimental Verification

Although the technical data states no stereochemistry, you can experimentally confirm this using standard

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A simple (^1)H or (^{13})C NMR spectrum can

provide evidence. The absence of distinct signals for diastereotopic protons or complex splitting
patterns that suggest the presence of multiple stereoisomers would support the claim.

Chiral Chromatography: Attempting to separate the compound using a chiral stationary phase
HPLC column would be a direct test. The inability to resolve the compound into two or more peaks

under chiral conditions confirms the lack of enantiomers.
X-ray Crystallography: This technique could definitively show the molecular structure and the

geometry around the nitrogen atoms, though obtaining a suitable crystal might be challenging for a
liquid substance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [stereoisomers chiral centers 3,3'-methylenebis[5-

methyloxazolidine]]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b604777#stereoisomers-chiral-centers-3-3-methylenebis-5-

methyloxazolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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